4'-(3,4-Dimethylphenylsulfamoyl)acetanilide

Specification

• CAS No.: 2158-17-0
• Molecular Formula: C16H18N2O3S
• Molecular Weight: 318.4g/mol
• IUPAC Name: N-[4-[(3,4-dimethylphenyl)sulfamoyl]phenyl]acetamide
• Standard InChI: InChI=1S/C16H18N2O3S/c1-11-4-5-15(10-12(11)2)18-22(20,21)16-8-6-14(7-9-16)17-13(3)19/h4-10,18H,1-3H3,(H,17,19)
• Standard InChI Key: XTBWHDGXIYEPSS-UHFFFAOYSA-N
• SMILES: CC1=C(C=C(C=C1)NS(=O)(=O)C2=CC=C(C=C2)NC(=O)C)C
• Canonical SMILES: CC1=C(C=C(C=C1)NS(=O)(=O)C2=CC=C(C=C2)NC(=O)C)C

Introduction

4'-(3,4-Dimethylphenylsulfamoyl)acetanilide, also known as N-(4-{[(3,4-dimethylphenyl)amino]sulfonyl}phenyl)acetamide, is a chemical compound with the molecular formula C16H18N2O3S and a molecular weight of 318.39 g/mol. This compound is part of the sulfonamide class, which is known for its diverse pharmacological applications, including antibacterial, antidiabetic, diuretic, antiglaucoma, antiviral, anti-inflammatory, and anticancer activities.

2.3. Safety and Handling

The compound is classified with a GHS07 warning symbol, indicating it may cause irritation. The hazard statements include H319 (causes serious eye irritation), and precautionary statements include P264-P280-P305+P351+P338-P337+P313.

Biological Activity

While specific biological activity data for 4'-(3,4-Dimethylphenylsulfamoyl)acetanilide are not widely reported, sulfonamides in general exhibit a broad range of biological activities. These include antibacterial, antiviral, anti-inflammatory, and anticancer properties. The structural similarity to other sulfonamides suggests potential applications in these areas, although detailed studies are needed to confirm its efficacy.

Market and Availability

4'-(3,4-Dimethylphenylsulfamoyl)acetanilide is available from several chemical suppliers, including Sigma-Aldrich and American Custom Chemicals Corporation, with varying purity levels and packaging options.

Supplier	Product Number	Purity	Quantity	Price
Sigma-Aldrich	T100129	Not specified	50 mg	$70.9
American Custom Chemicals Corporation	CHM1038865	95.00%	5 mg	$504.72
Aronis compounds	M04812	Not specified	100 mg	$80